Cas no 88988-01-6 (3-Thiomorpholinone, 2-dodecyl-)
88988-01-6 structure
Product Name:3-Thiomorpholinone, 2-dodecyl-
CAS No:88988-01-6
MF:C16H31NOS
MW:285.488443613052
CID:617042
PubChem ID:71321238
Update Time:2025-04-19
3-Thiomorpholinone, 2-dodecyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiomorpholinone, 2-dodecyl-
- 2-dodecylthiomorpholin-3-one
- DTXSID70751077
- 88988-01-6
-
- Inchi: 1S/C16H31NOS/c1-2-3-4-5-6-7-8-9-10-11-12-15-16(18)17-13-14-19-15/h15H,2-14H2,1H3,(H,17,18)
- InChI Key: WYOGMVFABMEFBV-UHFFFAOYSA-N
- SMILES: S1CCNC(C1CCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 285.21263579g/mol
- Monoisotopic Mass: 285.21263579g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 54.4Ų
3-Thiomorpholinone, 2-dodecyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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